Cas no 2228243-43-2 (tert-butyl N-(2-oxo-1-{pyrazolo1,5-apyrimidin-6-yl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-oxo-1-{pyrazolo1,5-apyrimidin-6-yl}ethyl)carbamate
• CAS No: 2228243-43-2
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 5860676
• PubChem ID: 165668057
• Update Time: 2025-05-24

tert-butyl N-(2-oxo-1-{pyrazolo1,5-apyrimidin-6-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-oxo-1-{pyrazolo1,5-apyrimidin-6-yl}ethyl)carbamate
• tert-butyl N-(2-oxo-1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethyl)carbamate
• EN300-1896798
• 2228243-43-2

• Inchi： 1S/C13H16N4O3/c1-13(2,3)20-12(19)16-10(8-18)9-6-14-11-4-5-15-17(11)7-9/h4-8,10H,1-3H3,(H,16,19)
• InChI Key： AVDBZYHAZAWTAV-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=NC2=CC=NN2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.12224039g/mol
• Monoisotopic Mass: 276.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.6Ų

Additional information on tert-butyl N-(2-oxo-1-{pyrazolo1,5-apyrimidin-6-yl}ethyl)carbamate

Introduction to tert-butyl N-(2-oxo-1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethyl)carbamate (CAS No: 2228243-43-2)

tert-butyl N-(2-oxo-1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethyl)carbamate, identified by its CAS number 2228243-43-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a heterocyclic structure renowned for its broad spectrum of biological activities. The strategic positioning of functional groups within its molecular framework makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of tert-butyl N-(2-oxo-1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethyl)carbamate features a carbamate moiety linked to an ethyl chain, which is further connected to a pyrazolo[1,5-a]pyrimidine core. The presence of the 2-oxo group (keto group) and the tert-butyl substituent enhances the compound's stability and reactivity, making it amenable to various chemical modifications. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from nitrogen-containing heterocycles. Pyrazolo[1,5-a]pyrimidines, in particular, have been extensively studied due to their demonstrated efficacy in inhibiting key enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The biological activity of tert-butyl N-(2-oxo-1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethyl)carbamate is thought to stem from its ability to interact with these targets, potentially leading to the development of new drugs with improved pharmacological profiles.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The pyrazolo[1,5-a]pyrimidine core serves as a versatile platform for appending additional functional groups or bioisosteres, allowing chemists to fine-tune properties such as solubility, metabolic stability, and target affinity. This flexibility is crucial in modern drug design, where optimizing multiple parameters simultaneously is often necessary to achieve desired therapeutic outcomes.

The pharmacokinetic properties of tert-butyl N-(2-oxo-1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethyl)carbamate are also of considerable interest. Studies suggest that the tert-butyl group may contribute to enhanced lipophilicity, which could improve membrane permeability and oral bioavailability. Additionally, the carbamate moiety has been shown to exhibit good metabolic stability in preclinical models, reducing the likelihood of rapid degradation in vivo. These characteristics make it an attractive candidate for further development into a lead compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking simulations indicate that it can interact with proteins involved in signal transduction pathways relevant to oncology and immunology. These insights have guided experimental efforts toward optimizing potency and selectivity. Furthermore, structure-based drug design approaches have been employed to modify key interactions within the binding site of target proteins.

The synthetic route to tert-butyl N-(2-oxo-1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethyl)carbamate involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include condensation reactions between hydrazine derivatives and β-diketones or β-ketoesters to form the pyrazolo[1,5-a]pyrimidine ring system. Subsequent functionalization at the 6-position allows for introduction of the ethyl carbamate group via nucleophilic substitution or other suitable methods. Each step is carefully optimized to ensure high yields and purity.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the identity and purity of this compound. High-resolution NMR provides detailed information about atomic connectivity and chemical environment, while MS offers precise molecular weight determinations and fragmentation patterns consistent with its proposed structure. These data are critical for validating synthetic outcomes before proceeding with biological testing.

The drug discovery landscape continues to evolve rapidly as new tools and methodologies become available. Genomics and proteomics have revolutionized target identification by providing comprehensive catalogs of potential drug targets at the genetic level. High-throughput screening (HTS) technologies enable rapid testing of large libraries against these targets, increasing the likelihood of identifying active compounds early in the discovery process. tert-butyl N-(2-oxo-1-{pyrazolo[1,5-a]pyrimidin-6-yl}ethyl)carbamate represents an example of how traditional medicinal chemistry principles can be combined with modern high-tech approaches.

Preclinical studies are essential for assessing both safety and efficacy before human trials can begin. In vitro assays have been used extensively to evaluate cytotoxicity profiles against various cell lines while also probing interactions with enzymes like kinases or proteases known for their roles in disease pathways. Animal models provide additional insights into pharmacokinetic behavior under physiological conditions before human dosing protocols are established.

The future directions for research involving this compound remain exciting as scientists continue exploring its potential applications across multiple therapeutic areas. Exploration into its role as a scaffold for covalent inhibitors—a strategy gaining traction due to increased understanding about targetable protein residues—could lead groundbreaking treatments where irreversible binding enhances duration-of-action significantly compared traditional non-covalent binders.

In conclusion,tert-butyl N-(2 oxo 1 { pyrazolo [ 15a ] py rimidin 6 yl } eth yl ) carb am ate ( CAS No: 2228243 43 2 ) stands out among nitrogen-containing heterocycles because not only does it possess structural features conducive toward modulating biological activity but also benefits from advances enabling efficient synthesis analysis prediction modeling all contributing toward making it valuable asset pharmaceutical research toolkit moving forward.